2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine

• CAS No.: 65972-74-9
• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 2-(2,6-dimethylpiperidin-1-yl)-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C10H18N2O/c1-8-4-3-5-9(2)12(8)10-11-6-7-13-10/h8-9H,3-7H2,1-2H3
• InChI Key: VXCIYROZOLHXHH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C2=NCCO2)C

Description

2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine is a heterocyclic compound featuring a piperidine ring substituted with methyl groups at positions 2 and 6, and a 2-oxazolinyl moiety at position 1. The oxazoline ring introduces a polar, electron-rich region, while the methyl groups enhance steric bulk and hydrophobicity. This structural duality makes it a versatile scaffold in medicinal chemistry, particularly in targeting protein-ligand interactions such as sigma-1 receptors (S1R) or enzymes involved in metabolic pathways .

Preparation Methods

The synthesis of 2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine typically involves the following steps:

Reduction of 2,6-Dimethylpyridine: The initial step involves the reduction of 2,6-dimethylpyridine (2,6-lutidine) to form 2,6-dimethylpiperidine.

Formation of Oxazoline Ring:

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the oxazoline ring can be opened or modified.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of neurological disorders.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs and their distinguishing features are summarized below:

Compound Name	Substituents/Modifications	Key Functional Attributes	Biological Activity/Application	Reference
2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine	2,6-dimethylpiperidine + 2-oxazolinyl	Polar oxazoline, hydrophobic methyl	S1R ligand, potential antiviral activity
BIBB 515	1-(4-chlorobenzoyl)-4-(4-(2-oxazolin-2-yl)benzylidene)piperidine	Chlorobenzoyl, benzylidene linkage	Cholesterol biosynthesis inhibition, antiviral (viperin interaction)
Compound 8c (CYP17 inhibitor)	Piperidine with morpholine C-2,6 substituents	Morpholine-derived electron-withdrawing groups	Non-steroidal CYP17 inhibition
2,6-cis-2,6-dimethyl-1-(2-hydroxyethyl)piperidine	2,6-dimethylpiperidine + 2-hydroxyethyl	Hydrophilic hydroxyethyl group	Synthetic intermediate, solubility enhancer
Piperidine, 2,6-dimethyl-1-(2-methyl-1-oxo-2-butenyl)	2-methyl-1-oxo-2-butenyl substituent	Conjugated carbonyl, hydrophobic chain	Unknown (limited data)

Binding Affinity and Pharmacophore Compatibility

• Target Compound : The oxazoline group facilitates hydrogen bonding with residues like Glu172 in S1R ligands, while the 2,6-dimethylpiperidine aligns with hydrophobic pockets near helices α4/α5 . Compounds with RMSD > 2.5 Å (e.g., analogs in Table 2 of ) exhibit displaced piperidine orientations but retain salt-bridge interactions, suggesting adaptability to pharmacophore patterns .
• BIBB 515 : The 4-chlorobenzoyl group enhances binding to viperin, disrupting cholesterol biosynthesis via HMGR inhibition. Its benzylidene-oxazoline moiety may mimic sterol intermediates, offering antiviral specificity .
• CYP17 Inhibitors (e.g., Compound 8c) : Morpholine substituents at C-2,6 alter electron density on the piperidine ring, enhancing interactions with cytochrome P450 heme iron. This contrasts with the target compound’s oxazoline, which lacks direct metal-coordination capacity .

Physicochemical and Pharmacokinetic Properties

• Hydrophobicity: The target compound’s methyl groups increase logP compared to the hydroxyethyl analog (), which is more water-soluble.
• Metabolic Stability : Oxazoline rings are prone to hydrolysis under acidic conditions, whereas morpholine (Compound 8c) and hydroxyethyl groups () offer greater metabolic stability .

Research Findings and Data Highlights

• Docking Studies : Analogs with bulkier substituents (e.g., 1-(3-phenylbutyl)piperidine) exhibit RMSD > 4 Å but maintain Glu172 interactions, indicating flexible adaptation to hydrophobic cavities .
• Synthetic Feasibility : The hydroxyethyl analog () is synthesized via straightforward alkylation, whereas the target compound requires oxazoline ring formation under controlled conditions .